Cas no 1092306-27-8 (N-(propan-2-yl)-4-(propan-2-yloxy)aniline)

• Product Name: N-(propan-2-yl)-4-(propan-2-yloxy)aniline
• CAS No: 1092306-27-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5166549
• PubChem ID: 33789149
• Update Time: 2026-03-04

N-(propan-2-yl)-4-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1-methylethoxy)-N-(1-methylethyl)-
• N-(propan-2-yl)-4-(propan-2-yloxy)aniline

• Inchi： 1S/C12H19NO/c1-9(2)13-11-5-7-12(8-6-11)14-10(3)4/h5-10,13H,1-4H3
• InChI Key： FZQOXPBHZUGJSH-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(OC(C)C)C=C1

Additional information on N-(propan-2-yl)-4-(propan-2-yloxy)aniline

N-(propan-2-yl)-4-(propan-2-yloxy)aniline (CAS No. 1092306-27-8): An Overview of Its Structure, Properties, and Applications

N-(propan-2-yl)-4-(propan-2-yloxy)aniline (CAS No. 1092306-27-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with an isopropoxy group and an isopropylamino group, which confer it distinct chemical properties and reactivity.

The molecular formula of N-(propan-2-yl)-4-(propan-2-yloxy)aniline is C₁₁H₁₇NO₂, and its molecular weight is approximately 195.25 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 65 to 68°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it a valuable intermediate in various chemical reactions and synthetic processes.

In terms of its chemical structure, the presence of the isopropoxy group on the aromatic ring imparts electron-donating characteristics, which can influence the reactivity and stability of the molecule. The isopropylamino group, on the other hand, introduces basicity and can participate in hydrogen bonding interactions. These features make N-(propan-2-yl)-4-(propan-2-yloxy)aniline a useful building block for the synthesis of more complex molecules with tailored functionalities.

Recent research has explored the potential applications of N-(propan-2-yl)-4-(propan-2-yloxy)aniline in pharmaceutical development. Studies have shown that this compound can serve as a key intermediate in the synthesis of novel drugs with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from N-(propan-2-yl)-4-(propan-2-yloxy)aniline, which exhibited potent anti-inflammatory activity in vitro and in vivo models. These findings highlight the compound's potential as a lead molecule for further drug development.

Beyond pharmaceutical applications, N-(propan-2-yl)-4-(propan-2-yloxy)aniline has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of advanced polymeric materials with enhanced mechanical properties and thermal stability. The unique combination of aromaticity and functional groups in N-(propan-2-yl)-4-(propan-2-yloxy)aniline allows for the creation of polymers with tailored performance characteristics, making it a valuable resource for material scientists.

In addition to its synthetic utility, N-(propan-2-yl)-4-(propan-2-yloxy)aniline has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that N-(propan-2-yl)-4-(propan-2-yloxy)aniline exhibits moderate biodegradability under aerobic conditions and low ecotoxicity to aquatic organisms. These findings suggest that it can be used responsibly in industrial processes while minimizing environmental risks.

The safety profile of N-(propan-2-yl)-4-(propan-2-yloxy)aniline has also been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered safe when handled properly under laboratory conditions. However, it is important to follow standard safety protocols to prevent inhalation, ingestion, or skin contact. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure worker safety.

In conclusion, N-(propan-2-yl)-4-(propan-2-yloxy)aniline (CAS No. 1092306-27-8) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.